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Compound of Interest

Compound Name:
2,6-Difluoro-3-methylbenzoyl

chloride

Cat. No.: B1304715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

2,6-Difluoro-3-methylbenzoyl chloride, a key intermediate in various chemical syntheses.

The information is presented to be a valuable resource for laboratory and research

applications.

Core Physical and Chemical Data
2,6-Difluoro-3-methylbenzoyl chloride is a corrosive compound that requires careful handling

in a laboratory setting.[1] Key identification and physical data are summarized in the table

below for quick reference and comparison.
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Property Value Source

CAS Number 261763-39-7 [1][2]

Molecular Formula C8H5F2ClO [1][3]

Molecular Weight 190.58 g/mol [1]

Density 1.3114 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.4990 [1][2]

Flash Point 76.7 °C [1]

MDL Number MFCD01631334 [1]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2,6-Difluoro-
3-methylbenzoyl chloride are not extensively published. However, standard laboratory

procedures for determining these properties for similar liquid acyl chlorides are applicable.

General Method for Synthesis: A common method for the synthesis of acyl chlorides such as

2,6-Difluoro-3-methylbenzoyl chloride involves the reaction of the corresponding carboxylic

acid (2,6-Difluoro-3-methylbenzoic acid) with a chlorinating agent like thionyl chloride (SOCl₂),

often with a catalytic amount of N,N-dimethylformamide (DMF). The reaction is typically heated

to reflux, and upon completion, the excess thionyl chloride is removed by distillation under

reduced pressure to yield the crude acyl chloride.

Determination of Physical Properties:

Density: The density of the liquid can be determined using a pycnometer or a digital density

meter at a controlled temperature (e.g., 25 °C).

Refractive Index: A calibrated refractometer, such as an Abbé refractometer, can be used to

measure the refractive index at a specific wavelength (typically the sodium D-line, 589 nm)

and temperature (e.g., 20 °C).
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Flash Point: The flash point can be determined using a closed-cup flash-point tester, which

measures the lowest temperature at which the vapors of the material will ignite when an

ignition source is introduced.

Boiling Point: While not explicitly found in the provided search results, the boiling point at

reduced pressure can be determined by vacuum distillation.

Purity and Structure Confirmation: Techniques such as Nuclear Magnetic Resonance (NMR)

spectroscopy, High-Performance Liquid Chromatography (HPLC), and Liquid

Chromatography-Mass Spectrometry (LC-MS) are essential for confirming the structure and

assessing the purity of the synthesized compound.

Synthesis Pathway
The following diagram illustrates a generalized workflow for the synthesis of an acyl chloride

from a carboxylic acid, a process applicable to the preparation of 2,6-Difluoro-3-
methylbenzoyl chloride.
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General Synthesis of Acyl Chloride
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Caption: General synthesis workflow for acyl chlorides.

Safety and Handling
2,6-Difluoro-3-methylbenzoyl chloride is classified as a corrosive substance that can cause

severe skin burns and eye damage.[1][4] It is also harmful if swallowed.[1] Appropriate

personal protective equipment (PPE), including gloves, protective clothing, and eye/face

protection, should be worn when handling this chemical.[4] Work should be conducted in a

well-ventilated area or under a chemical fume hood.[4] This compound is also moisture-

sensitive and may react violently with water.[4][5]

First Aid Measures:
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Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of

water.[4]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do so. Continue rinsing and seek immediate medical attention.[1][4]

Ingestion: Rinse the mouth but do NOT induce vomiting. Seek immediate medical attention.

[1][5]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4]

Store containers tightly closed in a dry, cool, and well-ventilated place.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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